N-(2-benzoyl-5-methylphenyl)-4-phenoxybenzamide
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Description
N-(2-benzoyl-5-methylphenyl)-4-phenoxybenzamide is a useful research compound. Its molecular formula is C27H21NO3 and its molecular weight is 407.469. The purity is usually 95%.
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Scientific Research Applications
Proteasome Inhibition and Anticancer Activity
Compounds structurally related to N-(2-benzoyl-5-methylphenyl)-4-phenoxybenzamide have been investigated for their anticancer properties, particularly through proteasome inhibition. Proteasome inhibitors can induce cell cycle arrest and apoptosis in cancer cells by disrupting the degradation pathway of ubiquitinated proteins. For instance, certain pyrazolone-enamine derivatives demonstrated strong inhibitory effects on the proliferation of human liver cancer HepG2 cells, indicating their potential as anticancer agents (Xingchen Yan et al., 2015).
Material Science Applications
In the field of materials science, novel aromatic polyimides have been synthesized using compounds with structural similarities to this compound. These polyimides exhibit desirable properties such as solubility in organic solvents and thermal stability, making them suitable for various industrial applications (M. Butt et al., 2005).
Pharmacological Applications
Some derivatives of this compound have been designed as agonists of benzodiazepine receptors, showing considerable anticonvulsant activity in preclinical models. This suggests their potential in developing new treatments for epilepsy and related neurological disorders (M. Faizi et al., 2017).
Biosensor Development
In another study, a highly sensitive biosensor was developed using a modified carbon paste electrode incorporating FePt/CNTs nanocomposite and N-(4-hydroxyphenyl)-3,5-dinitrobenzamide, a compound structurally related to this compound. This biosensor demonstrated the capability for the simultaneous determination of glutathione and piroxicam, highlighting its application in analytical chemistry and clinical diagnostics (H. Karimi-Maleh et al., 2014).
Anti-Inflammatory Agents
Research into the anti-inflammatory properties of certain benzoyl phenyl benzoates, which are structurally akin to this compound, has identified compounds with significant activity in preclinical models. These findings suggest the potential for developing new anti-inflammatory drugs (S. Khanum et al., 2004).
Properties
IUPAC Name |
N-(2-benzoyl-5-methylphenyl)-4-phenoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H21NO3/c1-19-12-17-24(26(29)20-8-4-2-5-9-20)25(18-19)28-27(30)21-13-15-23(16-14-21)31-22-10-6-3-7-11-22/h2-18H,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNLGLCHSASHBKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.